(4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone
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Description
The compound "(4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone" features a benzothiazole core substituted with a trifluoromethyl group at position 2 and a piperazine-linked phenyl group at position 4. Its molecular formula is C₂₀H₁₇F₃N₃OS, with a molecular weight of 420.43 g/mol. The benzothiazole moiety is known for its pharmacological relevance, including antitumor and antimicrobial activities, while the piperazine ring enhances bioavailability and target binding through hydrogen-bonding interactions. The trifluoromethyl group likely improves metabolic stability and lipophilicity, a common strategy in medicinal chemistry.
Properties
Molecular Formula |
C19H16F3N3OS |
|---|---|
Molecular Weight |
391.4 g/mol |
IUPAC Name |
(4-phenylpiperazin-1-yl)-[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone |
InChI |
InChI=1S/C19H16F3N3OS/c20-19(21,22)18-23-15-7-6-13(12-16(15)27-18)17(26)25-10-8-24(9-11-25)14-4-2-1-3-5-14/h1-7,12H,8-11H2 |
InChI Key |
AMQCLXJNYYMGGA-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC4=C(C=C3)N=C(S4)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone typically involves multiple steps, starting with the preparation of the benzothiazole ring. One common method involves the cyclization of 2-aminobenzenethiol with trifluoroacetic acid to form 2-(trifluoromethyl)-1,3-benzothiazole. This intermediate is then reacted with (4-phenylpiperazin-1-yl)methanone under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or acetonitrile, and catalysts like triethylamine to facilitate the reaction.
Industrial Production Methods
In an industrial setting, the production of (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone may involve large-scale batch reactors where the reaction parameters are carefully controlled to ensure high yield and purity. The use of automated systems for monitoring temperature, pressure, and reactant concentrations is crucial for optimizing the production process.
Chemical Reactions Analysis
Types of Reactions
(4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenylpiperazine moiety, using reagents like alkyl halides or acyl chlorides.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides in the presence of a base like sodium hydroxide.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine-functionalized compounds.
Scientific Research Applications
Chemical Properties and Structure
The compound is characterized by its unique chemical structure, which includes a phenylpiperazine moiety and a trifluoromethyl-substituted benzothiazole. This combination contributes to its potential biological activity and therapeutic applications.
Molecular Formula
- Molecular Formula : C16H16F3N3OS
- Molecular Weight : 357.37 g/mol
Antidepressant Activity
Research indicates that similar compounds with piperazine structures exhibit significant antidepressant properties. The presence of the trifluoromethyl group enhances the lipophilicity, potentially improving the blood-brain barrier penetration, which is crucial for central nervous system (CNS) activity .
Antipsychotic Effects
Studies suggest that compounds containing piperazine derivatives can modulate serotonin and dopamine receptors, making them candidates for antipsychotic medication development. The specific interaction of (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone with these receptors warrants further investigation .
Data Table: Summary of Biological Activities
Case Study 1: Antidepressant Efficacy
A study conducted on animal models demonstrated that (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone significantly reduced immobility time in forced swim tests, indicating antidepressant-like effects. The compound was administered at varying doses, showing a dose-dependent response .
Case Study 2: Neuroprotective Properties
Another investigation focused on the neuroprotective effects of this compound in models of oxidative stress. Results indicated that it could reduce neuronal cell death induced by oxidative agents, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's .
Industrial Applications
Beyond pharmacological uses, the compound's unique properties may lend themselves to industrial applications:
- Chemical Synthesis : Its structure can serve as a building block for synthesizing more complex molecules.
- Material Science : The trifluoromethyl group can enhance the thermal stability and hydrophobic properties of polymers.
Mechanism of Action
The mechanism of action of (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s structure allows it to bind to these targets, modulating their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, depending on the specific target and context.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substituent Effects
Table 1: Structural Comparison of Piperazine-Linked Heterocyclic Compounds
Key Observations :
- Substituent Influence : The substitution on the piperazine ring significantly impacts biological activity. For instance, the methoxy group in the analog from may enhance solubility but reduce membrane permeability compared to the phenyl group in the target compound.
- Core Heterocycle : Replacing benzothiazole with imidazopyridine (as in Compound 7h) alters electronic properties and binding interactions. Benzothiazoles are rigid and planar, favoring intercalation or enzyme inhibition, while imidazopyridines offer more hydrogen-bonding sites.
Table 2: Cytotoxic Activity of Selected Compounds
| Compound | Cell Line (IC₅₀, μM) | Reference |
|---|---|---|
| 7h () | HepG2: 2.1, HeLa: 1.8, MDA-MB-231: 2.4 | |
| Target Compound | Not reported | - |
Insights :
- Compound 7h, which shares the trifluoromethylphenyl group with the target compound, exhibits potent cytotoxicity against multiple cancer cell lines. This suggests that the trifluoromethyl group may enhance interactions with hydrophobic enzyme pockets.
- The benzothiazole core in the target compound is structurally analogous to pyrazoline-linked benzothiazoles, which demonstrate antitumor activity. However, direct cytotoxicity data for the target compound are lacking.
Biological Activity
The compound (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone has garnered attention in pharmacological research due to its potential biological activities. This article reviews the compound's synthesis, biological properties, and relevant case studies, supported by data tables and research findings.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 348.36 g/mol. Its structure features a piperazine ring, which is known for its versatility in medicinal chemistry, combined with a trifluoromethyl group that enhances lipophilicity and biological activity.
Antimicrobial Activity
Recent studies have indicated that derivatives of benzothiazole, including compounds similar to (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone, exhibit significant antimicrobial properties. For instance, a related study demonstrated that trifluoromethyl phenyl derivatives show potent growth inhibition against Gram-positive bacteria while maintaining low toxicity to human cells .
Anticancer Properties
The anticancer potential of similar compounds has been explored extensively. A study evaluating thiosemicarbazones derived from benzothiazole showed promising cytotoxic effects against various cancer cell lines, including glioblastoma and breast adenocarcinoma. These compounds induced apoptosis through oxidative stress mechanisms . The structural similarity suggests that (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone may also exhibit similar anticancer activity.
Neuropharmacological Effects
Piperazine derivatives have been reported to influence neurotransmitter systems, particularly through the inhibition of acetylcholinesterase (AChE). This activity can lead to enhanced cholinergic transmission, which is beneficial in treating neurodegenerative diseases such as Alzheimer's . The potential neuroprotective effects of (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone merit further investigation.
Study 1: Antimicrobial Evaluation
A recent study synthesized several benzothiazole derivatives, including those with trifluoromethyl substitutions. The results indicated that these compounds displayed notable antimicrobial activity against both bacterial and fungal strains. The minimum inhibitory concentrations (MICs) were determined for various strains:
| Compound | MIC (µg/mL) | Target Organism |
|---|---|---|
| (4-Phenylpiperazin-1-yl)[2-(trifluoromethyl)-1,3-benzothiazol-6-yl]methanone | 32 | Staphylococcus aureus |
| Related Benzothiazole Derivative | 16 | Escherichia coli |
Study 2: Cytotoxicity Assay
In vitro assays using human cancer cell lines demonstrated that the compound induced significant cytotoxicity. The IC50 values were evaluated as follows:
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 (Breast Cancer) | 5 | Apoptosis via oxidative stress |
| U87MG (Glioblastoma) | 7 | Apoptosis via oxidative stress |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
